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Compound of Interest

Compound Name: 4-Bromo-2-hydroxybenzaldehyde

Cat. No.: B134324

Essential Safety and Handling Guide for 4-
Bromo-2-hydroxybenzaldehyde

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 4-Bromo-2-
hydroxybenzaldehyde (CAS No: 22532-62-3). Adherence to these procedures is essential for
ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

4-Bromo-2-hydroxybenzaldehyde is classified with several hazards: it is harmful if
swallowed, causes skin irritation, leads to serious eye irritation, and is very toxic to aquatic
life[1][2][3]. Therefore, the use of appropriate personal protective equipment is mandatory.

Summary of Required Personal Protective Equipment
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PPE Category

Minimum Requirement

Specifications and Best
Practices

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

A face shield may be
necessary for operations with a
high risk of splashing[4][5][6].

Hand Protection

Chemical-resistant gloves.

Nitrile or neoprene gloves are
recommended. Always inspect
gloves for tears or punctures
before use[1][5][7].

Skin and Body Protection

Laboratory coat.

Wear appropriate protective
clothing to prevent skin
exposure[4][5][7].

Respiratory Protection

Not generally required for
small quantities in a well-

ventilated area.

A NIOSH-approved respirator
(e.g., N95 dust mask) should
be used if dust is generated or

if ventilation is inadequate[5]

[8].

Operational Plan: Step-by-Step Handling

Procedures

A systematic workflow is critical for minimizing exposure and preventing contamination. All

handling of 4-Bromo-2-hydroxybenzaldehyde, especially weighing and solution preparation,

should occur in a designated area, preferably within a chemical fume hood[4][5][8].

Experimental Protocol: General Weighing and Solution Preparation

e Preparation: Before handling the compound, ensure you are in a well-ventilated area, such

as a chemical fume hood. Don all required personal protective equipment as detailed in the

table above.

» Weighing: Use a clean, dedicated spatula and weigh boat. To minimize dust generation,

handle the solid material carefully[5].
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Dissolving: When preparing solutions, add the solid to the solvent slowly. Gently swirl or stir
the mixture to facilitate dissolution while avoiding splashes[5].

Cleanup: After the procedure, decontaminate all surfaces and equipment used. Dispose of
all contaminated waste, including PPE, according to the disposal plan[5].

Hygiene: Wash hands thoroughly with soap and water after handling is complete[1][4][9].

Emergency Procedures

First Aid Measures

If Swallowed: Rinse mouth and get medical help. Do NOT induce vomiting[1][4].

If on Skin: Remove contaminated clothing and flush the skin with plenty of water for at least
15 minutesl[4]. If skin irritation occurs, seek medical advice[6].

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do so. Continue rinsing for at least 15 minutes. If eye irritation persists, get
medical advice/attention[1][4][6].

If Inhaled: Move the person to fresh air immediately. If breathing is difficult, give oxygen and
seek medical aid[4].

Accidental Release Measures

In the event of a spill, evacuate personnel from the area. Use proper personal protective

equipment before attempting cleanup. Sweep up the solid material, avoiding dust generation,

and place it into a suitable, sealed container for disposal. Ventilate the area and wash the spill

site after material pickup is complete[1][4][6].

Disposal Plan

All waste containing 4-Bromo-2-hydroxybenzaldehyde must be treated as hazardous
waste[5][7].

Solid Waste: Collect all solid waste, including contaminated gloves, weigh boats, and paper
towels, in a clearly labeled, sealed container for hazardous waste[5].
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» Liquid Waste: Collect all liquid waste in a sealed, properly labeled container for halogenated
organic waste[5].

e Environmental Precautions: Do not allow the chemical to enter drains or waterways, as it is
very toxic to aquatic life[1][6][10].

» Final Disposal: The most recommended and safest method for disposal is to contact a
licensed hazardous waste disposal company[7].

Workflow for Safe Handling of 4-Bromo-2-
hydroxybenzaldehyde
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Caption: Standard workflow for handling 4-Bromo-2-hydroxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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